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Abstract
Isopropyl citrate, a versatile compound utilized across the pharmaceutical, cosmetic, and food

industries, is not a single molecular entity but rather a mixture of mono-, di-, and tri-isopropyl

esters of citric acid. This technical guide provides a comprehensive overview of the molecular

structure, chemical formula, and key physicochemical properties of these esters. It details

generalized experimental protocols for their synthesis via Fischer esterification and outlines

analytical methodologies for their characterization and quantification, primarily focusing on

spectroscopic and chromatographic techniques. This document aims to serve as a foundational

resource for professionals engaged in research and development involving isopropyl citrate.

Introduction
Isopropyl citrate is the product of the esterification of citric acid with isopropanol.

Commercially, it is available as a mixture whose composition can vary, but typically consists of

monoisopropyl citrate, diisopropyl citrate, and triisopropyl citrate. The degree of

esterification significantly influences the physicochemical properties of the mixture, such as its

solubility, viscosity, and polarity, thereby affecting its application. Isopropyl citrate is primarily

used as a sequestrant, antioxidant, and plasticizer. In pharmaceutical formulations, it can act

as a solvent or a stabilizer. A thorough understanding of its chemical nature is paramount for its

effective application and for ensuring product quality and stability.
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Molecular Structure and Chemical Formula
The fundamental structure of isopropyl citrate is based on the citric acid backbone, a

tricarboxylic acid. The esterification process replaces the hydrogen atom of the carboxylic acid

groups with an isopropyl group (-CH(CH₃)₂).

Monoisopropyl Citrate: One of the three carboxylic acid groups is esterified. There are two

possible isomers depending on which carboxylic acid group is esterified. The chemical formula

is C₉H₁₄O₇.

Diisopropyl Citrate: Two of the three carboxylic acid groups are esterified. This also results in

isomeric forms. The chemical formula is C₁₂H₂₀O₇.

Triisopropyl Citrate: All three carboxylic acid groups are esterified. The chemical formula is

C₁₅H₂₆O₇.

The molecular structures of the three main components of isopropyl citrate are depicted

below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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